Cas no 91669-21-5 (3-chloro-1,2,4-benzotriazine)

3-chloro-1,2,4-benzotriazine structure
3-chloro-1,2,4-benzotriazine structure
Product name:3-chloro-1,2,4-benzotriazine
CAS No:91669-21-5
MF:C7H4ClN3
MW:165.579759597778
CID:786801
PubChem ID:13297780

3-chloro-1,2,4-benzotriazine Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazine, 3-chloro-
    • 3-chloro-1,2,4-benzotriazine
    • SCHEMBL5316517
    • 91669-21-5
    • AKOS006307446
    • Z1198315022
    • DTXSID90535518
    • 3-chlorobenzo[e][1,2,4]triazine
    • D78678
    • EN300-175562
    • TQP0599
    • Inchi: InChI=1S/C7H4ClN3/c8-7-9-5-3-1-2-4-6(5)10-11-7/h1-4H
    • InChI Key: GGZDOSFUDVOCBS-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)N=C(N=N2)Cl

Computed Properties

  • Exact Mass: 165.0093748g/mol
  • Monoisotopic Mass: 165.0093748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.7Ų

3-chloro-1,2,4-benzotriazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-175562-0.05g
3-chloro-1,2,4-benzotriazine
91669-21-5 95%
0.05g
$359.0 2023-09-20
1PlusChem
1P01BDLK-100mg
3-CHLORO-1,2,4-BENZOTRIAZINE
91669-21-5 95%
100mg
$769.00 2025-03-19
Aaron
AR01BDTW-500mg
3-Chloro-1,2,4-benzotriazine
91669-21-5 95%
500mg
$1680.00 2025-02-09
1PlusChem
1P01BDLK-5g
3-CHLORO-1,2,4-BENZOTRIAZINE
91669-21-5 95%
5g
$5694.00 2025-03-19
Aaron
AR01BDTW-100mg
3-Chloro-1,2,4-benzotriazine
91669-21-5 95%
100mg
$761.00 2025-02-09
Aaron
AR01BDTW-10g
3-chloro-1,2,4-benzotriazine
91669-21-5 95%
10g
$9149.00 2024-07-18
A2B Chem LLC
AW09656-5g
3-chloro-1,2,4-benzotriazine
91669-21-5 95%
5g
$4746.00 2024-07-18
A2B Chem LLC
AW09656-10g
3-chloro-1,2,4-benzotriazine
91669-21-5 95%
10g
$7020.00 2024-07-18
A2B Chem LLC
AW09656-500mg
3-chloro-1,2,4-benzotriazine
91669-21-5 95%
500mg
$1302.00 2024-07-18
1PlusChem
1P01BDLK-50mg
3-CHLORO-1,2,4-BENZOTRIAZINE
91669-21-5 95%
50mg
$549.00 2025-03-19

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